2-(ethylthio)-N-(2-furylmethyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C14H15NO2S/c1-2-18-13-8-4-3-7-12(13)14(16)15-10-11-6-5-9-17-11/h3-9H,2,10H2,1H3,(H,15,16)
• InChI Key: SORMZFPTOZFVCS-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCC2=CC=CO2
• Molecular Formula: C14H15NO2S
• Molecular Weight: 261.34 g/mol

Description

2-(ethylthio)-N-(2-furylmethyl)benzamide is a chemical compound that has been widely studied in the field of medicinal chemistry. It is commonly referred to as ETBF and has shown promising results in various scientific research studies.

Mechanism Of Action

The mechanism of action of ETBF is not fully understood. However, it is believed to act through the inhibition of various enzymes and signaling pathways. ETBF has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators. ETBF has also been shown to inhibit the activity of phosphodiesterase (PDE), which is involved in the regulation of cyclic adenosine monophosphate (cAMP) levels. This mechanism of action may contribute to the anti-inflammatory and anti-tumor properties of ETBF.
Biochemical and Physiological Effects:
ETBF has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. ETBF has also been shown to induce apoptosis in cancer cells and inhibit the growth of tumors. Additionally, ETBF has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages And Limitations For Lab Experiments

ETBF has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has shown promising results in various scientific research studies. However, there are also some limitations to using ETBF in lab experiments. It has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, the mechanism of action of ETBF is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for the study of ETBF. One area of research is the development of more efficient synthesis methods to improve the yield and purity of the product. Additionally, further research is needed to fully understand the mechanism of action of ETBF and its potential use in the treatment of various diseases. Another area of research is the development of more water-soluble derivatives of ETBF to overcome its limitations in aqueous solutions. Finally, the potential use of ETBF as a lead compound for the development of new drugs should be explored.

Synthesis Methods

The synthesis of ETBF involves the reaction of 2-(ethylthio)aniline and 2-furaldehyde in the presence of acetic acid and sodium acetate. The reaction proceeds through a condensation reaction to form the desired product. The purity of the product can be improved through recrystallization and purification techniques.

Scientific Research Applications

ETBF has been extensively studied for its potential application in the treatment of various diseases. It has been shown to have anti-inflammatory, anti-tumor, and anti-fungal properties. ETBF has also been studied for its potential use as an anti-diabetic agent.